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Compound of Interest

Compound Name: N-Boc-6-methyl-L-tryptophan

Cat. No.: B15360770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-6-methyl-L-tryptophan is a chemically modified derivative of the essential amino acid

L-tryptophan. The introduction of a tert-butyloxycarbonyl (Boc) protecting group on the alpha-

amino group and a methyl group at the 6-position of the indole ring allows for its use as a

specialized building block in peptide synthesis and medicinal chemistry. This guide provides a

comprehensive overview of its chemical properties, synthesis, and potential applications, with a

focus on experimental protocols and relevant biological pathways.

Chemical and Physical Properties
A precise CAS Number for N-Boc-6-methyl-L-tryptophan is not readily available in public

databases. However, related compounds provide context for its expected properties. For

instance, the closely related N-Boc-L-tryptophan methyl ester has a CAS number of 33900-28-

6.[1][2][3][4] Key properties of similar tryptophan derivatives are summarized below.
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Property
Value (for related
compounds)

Reference

Molecular Formula
C17H22N2O4 (N-Boc-L-

tryptophan methyl ester)
[1][2][3]

Molecular Weight
318.37 g/mol (N-Boc-L-

tryptophan methyl ester)
[2][3]

Appearance White to off-white powder [4]

Purity ≥ 95.0% (HPLC) [1][4]

Melting Point
145 - 150 °C (Nα-Boc-L-

tryptophan methyl ester)
[4]

Storage Conditions 0 - 8 °C [4]

Experimental Protocols
Synthesis of N-Boc-Protected Tryptophan Derivatives
The following is a general procedure for the N-Boc protection of tryptophan, which can be

adapted for 6-methyl-L-tryptophan.

Materials:

L-tryptophan derivative

Di-tert-butyl dicarbonate (Boc)2O

Tetrahydrofuran (THF)

Dichloromethane

Deionized water

Brine

Anhydrous MgSO4
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Procedure:

Dissolve the tryptophan derivative in THF.

Add di-tert-butyl dicarbonate to the solution in one portion.

Stir the reaction mixture at 0°C for at least 2 hours, then allow it to warm to room

temperature over 4 hours.

Monitor the reaction for completion using Thin Layer Chromatography (TLC).

Once the conversion to the N-Boc-protected amine is complete, remove the THF under

reduced pressure (in vacuo).

Extract the crude material with dichloromethane (20 mL).

Wash the organic layer twice with deionized water (2 x 10 mL) and once with brine (1 x 10

mL).

Dry the organic layer over anhydrous MgSO4, filter, and concentrate under low vacuum

using a rotary evaporator to yield the N-Boc-protected product.[5]

Deprotection of the N-Boc Group
A mild method for the deprotection of the N-Boc group using oxalyl chloride in methanol is

described below. This method is an alternative to traditional acid-mediated protocols.

Materials:

N-Boc-tryptophan derivative

Oxalyl chloride

Methanol

Procedure:

Dissolve the N-Boc-tryptophan derivative in methanol.
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Add oxalyl chloride to the solution.

Monitor the reaction at room temperature for 1-4 hours.

The reaction progress can be monitored by TLC to confirm the complete conversion to the

deprotected amine.[5][6]

This method has been shown to be effective for the complete deprotection of N-Boc-L-

tryptophan within 3 hours, whereas traditional HCl-methanol systems may not show observable

deprotection under similar conditions.[5]

Biological Context: Tryptophan Metabolism
N-Boc-6-methyl-L-tryptophan, as a derivative of tryptophan, is relevant to the study of

tryptophan metabolism. The major metabolic route for tryptophan is the kynurenine pathway,

which is involved in the synthesis of several neuroactive compounds and nicotinamide adenine

dinucleotide (NAD+).[7][8]

The Kynurenine Pathway
The metabolism of tryptophan is initiated by the enzymes indoleamine 2,3-dioxygenase (IDO1)

and tryptophan 2,3-dioxygenase (TDO), which convert tryptophan to kynurenine.[7][9] This

pathway is crucial in various physiological and pathological states, including immune

responses and neurological disorders.[8][9]

Below is a simplified diagram of the initial steps of the kynurenine pathway.
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Caption: Initial steps of tryptophan metabolism.

Experimental Workflow: Synthesis and Deprotection
The following diagram illustrates a typical workflow for the synthesis and subsequent

deprotection of an N-Boc protected tryptophan derivative.
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Caption: Workflow for N-Boc protection and deprotection.

Applications in Research and Drug Development
N-Boc protected amino acids, including derivatives of tryptophan, are fundamental reagents in

solid-phase peptide synthesis (SPPS). The Boc group serves to temporarily block the reactivity

of the N-terminus, allowing for the sequential addition of amino acids to a growing peptide

chain. The 6-methyl substitution on the indole ring can be used to probe structure-activity

relationships (SAR) of tryptophan-containing peptides, potentially influencing their binding

affinity, selectivity, and metabolic stability.

Potential research applications include:

Peptide Synthesis: Incorporation into novel peptide sequences to develop therapeutic

agents.[4]
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Drug Development: Serving as a scaffold for the synthesis of small molecule drugs targeting

various biological pathways.[4]

Biochemical Research: Use in studies of protein-protein interactions and enzyme

mechanisms involving tryptophan residues.[4]

The selective modification at the 6-position of the indole ring may offer advantages in designing

molecules with altered electronic properties or steric profiles, which can be critical for

modulating biological activity. Further research into the specific properties and applications of

N-Boc-6-methyl-L-tryptophan is warranted to fully elucidate its potential in the fields of

chemistry and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15360770#cas-number-for-n-boc-6-methyl-l-
tryptophan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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